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Compound of Interest

Compound Name: Citraconimide

Cat. No.: B094617 Get Quote

This guide provides comprehensive safety and handling information for citraconimide,

intended for researchers, scientists, and professionals in drug development. The following

sections detail the hazards, protective measures, and emergency procedures necessary for the

safe use of this compound.

Hazard Identification and Classification
Citraconimide is classified as a hazardous chemical. It is crucial to understand its potential

health effects to ensure safe handling. The primary hazards associated with citraconimide
are:

Skin Irritation: Causes skin irritation upon contact[1].

Eye Irritation: Causes serious eye irritation[1].

Respiratory Irritation: May cause respiratory tract irritation[1].

Some sources also indicate that related compounds, like citraconic anhydride, can cause

severe burns to the skin, eyes, digestive tract, and respiratory tract.[2]. It may also cause

allergic skin and respiratory reactions[2].

Physical and Chemical Properties
Understanding the physical and chemical properties of citraconimide is essential for safe

storage and handling.
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Property Value

Molecular Formula C₅H₅NO₂

Molecular Weight 111.10 g/mol

Appearance Data not available in search results.

Melting Point Data not available in search results.

Boiling Point Data not available in search results.

Solubility Data not available in search results.

Toxicity Data
Detailed toxicological studies providing specific quantitative data such as LD50 (Lethal Dose,

50%) or LC50 (Lethal Concentration, 50%) for citraconimide were not available in the

provided search results. However, the hazard classifications indicate that the substance is

harmful, and exposure should be minimized.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to prevent exposure and ensure

laboratory safety.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

dust or vapors.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in areas where citraconimide is handled or stored.

Remove and wash contaminated clothing before reuse.

Storage:
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Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials. While specific incompatibilities for citraconimide
were not listed, related compounds should be kept away from water, moist air, steam, strong

oxidizing agents, strong reducing agents, acids, and bases.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling

citraconimide to prevent direct contact and exposure.

PPE Type Specifications Rationale

Eye/Face Protection

Tight-sealing safety goggles or

a face shield. Must meet ANSI

Z87.1 standards.

To protect against splashes

and dust that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

To prevent skin contact, which

can cause irritation and

potential burns.

Respiratory Protection

NIOSH/MSHA approved

respirator if ventilation is

inadequate or if dust/vapors

are generated.

To prevent respiratory tract

irritation.

Footwear Closed-toe shoes.
To protect feet from potential

spills.

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes. Wash the

affected area with soap and water. Get

immediate medical attention if irritation persists.

Inhalation

Move the exposed person to fresh air at once. If

breathing is difficult, administer oxygen. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give a cupful of water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Disposal Procedures
Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (See Section 5).

Absorb the spill with an inert material such as vermiculite, sand, or earth.

Place the absorbed material into a suitable, labeled container for chemical waste.

Clean the spill area thoroughly.
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Avoid runoff into storm sewers and ditches.

Waste Disposal:

Dispose of citraconimide waste in accordance with all local, state, and federal regulations.

This material should be handled as hazardous waste.

Visual Guides
Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of citraconimide.
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Logical Relationship for Exposure Response
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Caption: Decision-making workflow for citraconimide exposure response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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